Cas no 2034226-21-4 (5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole)

• Product Name: 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole
• CAS No: 2034226-21-4
• MF: C₁₅H₁₈FN₃O
• MW: 275.321326732636
• CID: 5332743
• Update Time: 2025-05-21

5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• (4-(2-fluoroethyl)piperazin-1-yl)(1H-indol-5-yl)methanone
• [4-(2-fluoroethyl)piperazin-1-yl]-(1H-indol-5-yl)methanone
• 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole

• Inchi： 1S/C15H18FN3O/c16-4-6-18-7-9-19(10-8-18)15(20)13-1-2-14-12(11-13)3-5-17-14/h1-3,5,11,17H,4,6-10H2
• InChI Key： RMRVDYHTQSNTMJ-UHFFFAOYSA-N
• SMILES： FCCN1CCN(C(C2C=CC3=C(C=CN3)C=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 1.6
• Topological Polar Surface Area: 39.3

Additional information on 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole

Comprehensive Overview of 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole (CAS No. 2034226-21-4)

The compound 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole (CAS No. 2034226-21-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its piperazine and indole moieties, this compound exhibits potential applications in the development of novel therapeutics, particularly in the areas of neurological disorders and oncological research. Its fluoroethyl group further enhances its pharmacokinetic properties, making it a subject of interest for researchers exploring targeted drug delivery systems.

In recent years, the demand for small molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine. The structural features of 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole align with these trends, as its carbonyl linkage and heterocyclic core enable selective interactions with biological targets. This has led to its exploration in neurodegenerative disease models, where modulation of dopamine receptors and serotonin pathways is critical. Researchers are also investigating its potential role in cancer immunotherapy, given its ability to influence immune checkpoint mechanisms.

The synthesis of 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its CAS No. 2034226-21-4 serves as a unique identifier in chemical databases, facilitating collaboration among academic and industrial researchers. The compound's lipophilicity and blood-brain barrier permeability are frequently discussed in forums and publications, addressing common queries such as "how to improve drug bioavailability" and "optimizing fluorine-containing compounds". These topics resonate with the growing focus on AI-driven drug design and computational chemistry tools.

From a commercial perspective, 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole is available through specialized chemical suppliers and contract research organizations. Its applications extend to high-throughput screening and structure-activity relationship (SAR) studies, which are pivotal in modern drug development pipelines. The compound's molecular weight and solubility profile are often analyzed in the context of fragment-based drug discovery, a trending approach in pharmaceutical R&D. Additionally, its metabolic stability is a key consideration for researchers addressing questions like "how to reduce drug clearance rates" in preclinical studies.

Environmental and regulatory aspects of 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole are also under scrutiny, particularly in alignment with green chemistry principles. The incorporation of fluorine atoms in drug design, while beneficial for binding affinity, raises discussions about sustainable synthesis routes. This aligns with broader industry trends, such as the search for "eco-friendly fluorination methods" and "biodegradable pharmaceutical intermediates". As the scientific community prioritizes ESG (Environmental, Social, and Governance) compliance, such considerations are increasingly integrated into research protocols.

In conclusion, 5-[4-(2-fluoroethyl)piperazine-1-carbonyl]-1H-indole (CAS No. 2034226-21-4) represents a versatile scaffold with multifaceted applications. Its relevance to drug discovery, neurological research, and cancer therapy underscores its importance in contemporary science. By addressing both mechanistic insights and practical challenges, this compound continues to inspire innovation across interdisciplinary fields, from medicinal chemistry to biotechnology.